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Compound of Interest

Compound Name: CAY10404

Cat. No.: B1668644

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of CAY10404
in dimethyl sulfoxide (DMSO). CAY10404 is a potent and highly selective cyclooxygenase-2
(COX-2) inhibitor, demonstrating significant anti-inflammatory, analgesic, and anti-cancer
properties.[1][2] Accurate preparation of stock solutions is critical for ensuring reproducible and
reliable experimental results.

Quantitative Data Summary

For ease of reference, the key quantitative data for CAY10404 and its solubility are
summarized in the table below.

Parameter Value Source

Molecular Weight 367.34 g/mol MedchemExpress[1]
367.4 g/mol Cayman Chemical[3]

Solubility in DMSO 17 mg/mL Cayman Chemical[3]
Recommended Storage -20°C Cayman Chemical[3]
Long-term Storage -80°C (up to 6 months) MedchemExpress[1]
Stability _Zzzoie)ars (when stored at Cayman Chermical[3]
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Experimental Protocol: Preparation of a 10 mM
CAY10404 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of CAY10404 in DMSO. This
concentration is a common starting point for in vitro studies.[4]

Materials:

o CAY10404 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e \ortex mixer

» Pipettes and sterile pipette tips

Procedure:

o Determine the Required Mass of CAY10404:

o To prepare 1 mL of a 10 mM stock solution, the required mass of CAY10404 can be
calculated using the following formula:

= Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

= Mass (mg) = 0.010 mol/L x 0.001 L x 367.34 g/mol x 1000 mg/g = 3.67 mg
» Weighing CAY10404:
o Carefully weigh out 3.67 mg of CAY10404 powder using a calibrated analytical balance.

o Transfer the powder to a sterile microcentrifuge tube or an amber glass vial.
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e Adding DMSO:

o Add 1 mL of anhydrous or high-purity DMSO to the tube containing the CAY10404 powder.
 Dissolution:

o Cap the tube securely.

o Vortex the solution vigorously until the CAY10404 powder is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary,
though it is generally not required for this concentration in DMSO.

e Storage:
o For short-term storage (up to 1 month), the stock solution can be stored at -20°C.[1]

o For long-term storage (up to 6 months), it is recommended to aliquot the stock solution
into smaller, single-use volumes and store at -80°C to minimize freeze-thaw cycles.[1]

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the CAY10404 stock
solution.
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Workflow for CAY10404 Stock Solution Preparation
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Caption: A flowchart outlining the preparation and storage of a CAY10404 stock solution.

Signaling Pathway Inhibition by CAY10404

CAY10404 is not only a selective COX-2 inhibitor but also a potent inhibitor of the PKB/Akt and
MAPK signaling pathways, which are crucial in cell survival and proliferation.[1][2] Its inhibitory
action on these pathways contributes to its pro-apoptotic effects in cancer cells.
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Inhibitory Action of CAY10404

Outcome

Apoptosis
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Caption: CAY10404 inhibits the PKB/Akt and MAPK pathways, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing a CAY10404 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668644#how-to-prepare-cay10404-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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